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Compound of Interest

Compound Name: Centalun

Cat. No.: B1668377

Application Notes and Protocols for Centalun

For Researchers, Scientists, and Drug Development Professionals

Abstract

Centalun is a psycholeptic drug with hypnotic and sedative properties, first synthesized in
1962. It functions as a positive allosteric modulator of the GABA-A receptor, enhancing the
inhibitory effects of GABA, the primary inhibitory neurotransmitter in the central nervous
system. Although previously used for sedation in medical procedures, it is no longer in
widespread clinical use. These application notes provide detailed safety procedures,
experimental protocols, and technical data to guide the laboratory use of Centalun for research
and drug development purposes.

Chemical and Physical Properties
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Property

Value

Reference

IUPAC Name

2-methyl-1-phenylbut-3-yne-
1,2-diol

Molecular Formula

C11H1202

Molar Mass 176.215 g-mol—1
Appearance White to off-white powder
Solubility Soluble in DMSO
Short term (days to weeks): 0-
4°C, dry and dark. Long term
Storage

(months to years): -20°C, dry
and dark.

Mechanism of Action

Centalun exerts its sedative and hypnotic effects by acting as a positive allosteric modulator of
the GABA-A receptor. It binds to a site on the receptor distinct from the GABA binding site. This
binding potentiates the effect of GABA, leading to an increased influx of chloride ions into the

neuron. The resulting hyperpolarization of the neuronal membrane makes it more difficult for

the neuron to fire an action potential, thus causing central nervous system depression.
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Figure 1: Centalun's Mechanism of Action on the GABA-A Receptor.

Laboratory Safety Procedures
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Disclaimer: A formal Safety Data Sheet (SDS) for Centalun is not readily available. The
following procedures are based on general best practices for handling psychoactive
compounds and chemicals with unknown toxicological profiles.

Personal Protective Equipment (PPE)

o Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
o Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.
o Lab Coat: A full-length laboratory coat should be worn to protect from spills.

» Respiratory Protection: When handling the powdered form, a dust mask or respirator should
be used to avoid inhalation.

Engineering Controls

e Fume Hood: All handling of powdered Centalun and preparation of stock solutions should be
performed in a certified chemical fume hood to minimize inhalation exposure.

e Ventilation: The laboratory should be well-ventilated.

Handling and Storage

» Handling: Avoid direct contact with skin, eyes, and clothing. Avoid creating dust.

o Storage: Store in a tightly sealed container in a cool, dry, and dark place. For short-term
storage, 0-4°C is recommended, and for long-term storage, -20°C is appropriate.

First Aid Measures

» Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Experimental Protocols
Preparation of Stock Solutions

» Objective: To prepare a high-concentration stock solution of Centalun for use in various
assays.

o Materials:

o Centalun powder

[¢]

Dimethyl sulfoxide (DMSO)

Vortex mixer

o

[e]

Calibrated analytical balance

o

Sterile microcentrifuge tubes
e Procedure:
1. Tare a sterile microcentrifuge tube on an analytical balance.
2. Carefully weigh the desired amount of Centalun powder into the tube.

3. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

4. Cap the tube securely and vortex until the Centalun is completely dissolved.

5. Store the stock solution at -20°C.
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Weigh Centalun Powder

:

Add DMSO

:

Vortex to Dissolve

:

Store at -20°C
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» To cite this document: BenchChem. [Laboratory safety procedures for handling Centalun].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668377#laboratory-safety-procedures-for-handling-
centalun]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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